Cas no 119554-69-7 (Ethanone,1-(3,4,5,8-tetrahydro-1(2H)-azocinyl)-)

Ethanone,1-(3,4,5,8-tetrahydro-1(2H)-azocinyl)- structure
119554-69-7 structure
Product Name:Ethanone,1-(3,4,5,8-tetrahydro-1(2H)-azocinyl)-
CAS No:119554-69-7
MF:C9H15NO
MW:153.221502542496
CID:133094
PubChem ID:57347014
Update Time:2025-04-19

Ethanone,1-(3,4,5,8-tetrahydro-1(2H)-azocinyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(3,4,5,8-tetrahydro-1(2H)-azocinyl)-
    • 1-(3,4,5,8-tetrahydro-2H-azocin-1-yl)ethanone
    • Azocine, 1-acetyl-1,2,3,4,5,8-hexahydro- (9CI)
    • 1-(3,4,5,8-Tetrahydroazocin-1(2H)-yl)ethan-1-one
    • 119554-69-7
    • DTXSID00721324
    • Inchi: 1S/C9H15NO/c1-9(11)10-7-5-3-2-4-6-8-10/h3,5H,2,4,6-8H2,1H3
    • InChI Key: BPDIUFOAWDHLCM-UHFFFAOYSA-N
    • SMILES: O=C(C)N1CC=CCCCC1

Computed Properties

  • Exact Mass: 153.11545
  • Monoisotopic Mass: 153.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.1
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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